N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine

• IUPAC Name: N-methyl-N-[(4-methylsulfonylphenyl)methyl]-1-pyridin-2-ylpropan-2-amine
• InChI: InChI=1S/C17H22N2O2S/c1-14(12-16-6-4-5-11-18-16)19(2)13-15-7-9-17(10-8-15)22(3,20)21/h4-11,14H,12-13H2,1-3H3
• InChI Key: UVZVFKBASYZUEN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=N1)N(C)CC2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine, also known as NSB-011, is a compound that has gained attention in recent years due to its potential as a therapeutic agent. NSB-011 is a selective serotonin reuptake inhibitor (SSRI) and has been studied for its potential use in treating depression and anxiety disorders.

Mechanism of Action

N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine is a selective serotonin reuptake inhibitor (SSRI) that works by inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By inhibiting the reuptake of serotonin, this compound increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling and potentially improving mood and reducing anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have a high affinity for the serotonin transporter, with an IC50 value of 1.2 nM. In animal studies, this compound has been shown to increase serotonin levels in the brain and reduce anxiety-like behavior. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine has several advantages for lab experiments, including its high affinity for the serotonin transporter and its favorable pharmacokinetic profile. However, this compound is a relatively new compound and has not yet been extensively studied in humans. Additionally, the synthesis method for this compound is complex and may be challenging for some labs to reproduce.

Future Directions

There are several future directions for research on N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine, including:
1. Further studies on the efficacy of this compound in treating depression and anxiety disorders in humans.
2. Studies on the safety and tolerability of this compound in humans.
3. Development of new analogs of this compound with improved pharmacokinetic properties.
4. Studies on the mechanism of action of this compound and its effects on other neurotransmitter systems.
5. Investigation of the potential use of this compound in treating other psychiatric disorders, such as obsessive-compulsive disorder and post-traumatic stress disorder.
Conclusion:
This compound is a compound with potential as a therapeutic agent for the treatment of depression and anxiety disorders. Its high affinity for the serotonin transporter and favorable pharmacokinetic profile make it a promising candidate for further research. However, more studies are needed to fully understand the efficacy, safety, and mechanism of action of this compound.

Scientific Research Applications

N-methyl-N-[4-(methylsulfonyl)benzyl]-1-pyridin-2-ylpropan-2-amine has been studied for its potential use in treating depression and anxiety disorders. Research has shown that this compound has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting the reuptake of serotonin, this compound increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling and potentially improving mood and reducing anxiety.